Cas no 2229269-28-5 (3,3-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-ol)

• Product Name: 3,3-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-ol
• CAS No: 2229269-28-5
• MF: C₁₀H₁₄F₂N₂O
• MW: 216.227769374847
• CID: 6338297
• PubChem ID: 165632197
• Update Time: 2025-10-29

3,3-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-ol
• 3,3-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-ol
• EN300-1952945
• 2229269-28-5

• Inchi： 1S/C10H14F2N2O/c11-10(12,4-6-15)8-7-14-5-2-1-3-9(14)13-8/h7,15H,1-6H2
• InChI Key： XWJWVGXYPSTZJB-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1=CN2C(CCCC2)=N1)F

Computed Properties

• Exact Mass: 216.10741940g/mol
• Monoisotopic Mass: 216.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 3,3-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-1-ol

3,3-Difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-ol: A Comprehensive Overview

The compound CAS No 2229269-28-5, also known as 3,3-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluorinated propanol moiety with an imidazo[1,2-a]pyridine ring system. The imidazo[1,2-a]pyridine framework is a heterocyclic structure that has been extensively studied due to its potential applications in drug design and material science.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The presence of the difluoropropanol group in this molecule introduces additional functional complexity, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions.

The synthesis of CAS No 2229269-28-5 involves a multi-step process that begins with the preparation of the imidazo[1,2-a]pyridine core. This is typically achieved through a cyclization reaction involving an appropriate diamine and an aldehyde or ketone. Subsequent steps involve the introduction of the difluoropropanol group through nucleophilic substitution or alkylation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that imidazo[1,2-a]pyridine derivatives can exhibit neuroprotective effects by modulating glutamate signaling pathways. The incorporation of the difluoropropanol group may further enhance these effects by improving the molecule's ability to cross the blood-brain barrier (BBB). This makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, this compound has also been investigated for its role in optoelectronic materials. The imidazo[1,2-a]pyridine framework is known for its strong absorption properties in the visible spectrum, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in materials science have focused on optimizing the electronic properties of such compounds to improve device efficiency.

Another area of interest is the use of CAS No 2229269-28-5 as a building block in combinatorial chemistry libraries. Its unique structure allows for easy functionalization at multiple positions on the imidazo[1,2-a]pyridine ring and the propanol side chain. This versatility makes it an ideal candidate for high-throughput screening campaigns aimed at discovering novel bioactive molecules.

From an environmental perspective, researchers have also explored the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No 2229444444444, or 3,3-difluoro-3-{5H,6H,7H,,8H-imidazo[1,,a]pyridin-,yl}propan-,ol, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses,, this compound is poised to play an increasingly important role in both academic and industrial settings.